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Introduction
Phenyl nitrite (C₆H₅NO₂) is an organic compound belonging to the class of nitrite esters. It is

characterized by a nitrosooxy group (-ONO) attached to a phenyl ring. This technical guide

provides a comprehensive overview of the molecular properties of phenyl nitrite, a detailed,

generalized protocol for its synthesis, and a visualization of the synthetic pathway. The

information presented is intended for use in research and development settings.

Core Data
The fundamental molecular properties of phenyl nitrite are summarized in the table below.

Property Value Citation(s)

Chemical Formula C₆H₅NO₂ [1]

Molecular Weight 123.11 g/mol [1]

IUPAC Name Phenyl nitrite

SMILES C1=CC=C(C=C1)ON=O

InChI Key
HTIXSIBTBYVJHX-

UHFFFAOYSA-N

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b14694339?utm_src=pdf-interest
https://www.benchchem.com/product/b14694339?utm_src=pdf-body
https://www.benchchem.com/product/b14694339?utm_src=pdf-body
https://www.benchchem.com/product/b14694339?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-nitrite
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-nitrite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14694339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
General Synthesis of Phenyl Nitrite
The synthesis of phenyl nitrite is typically achieved through the reaction of phenol with nitrous

acid. The nitrous acid is generated in situ by the reaction of an alkali metal nitrite, such as

sodium nitrite, with a strong mineral acid like sulfuric or hydrochloric acid.[2][3]

Materials:

Phenol (C₆H₅OH)

Sodium Nitrite (NaNO₂)

Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl), dilute

Distilled water

Diethyl ether or other suitable organic solvent

Anhydrous magnesium sulfate or sodium sulfate

Ice

Equipment:

Round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Standard laboratory glassware
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Procedure:

Preparation of Reactants:

Dissolve a known quantity of phenol in a suitable solvent, such as water or an alcohol-

water mixture, in a round-bottom flask.

Prepare an aqueous solution of sodium nitrite.

Prepare a dilute solution of the mineral acid (e.g., 1-2 M).

Reaction Setup:

Place the round-bottom flask containing the phenol solution in an ice bath on a magnetic

stirrer and begin stirring.

Fit the flask with a dropping funnel.

Addition of Reagents:

Slowly add the sodium nitrite solution to the stirred phenol solution.

From the dropping funnel, add the dilute mineral acid dropwise to the reaction mixture.

Maintain the temperature of the reaction mixture between 0-5 °C throughout the addition

of the acid. The slow addition of acid is crucial to control the rate of formation of nitrous

acid and to prevent side reactions.

Reaction Monitoring:

The reaction progress can be monitored by techniques such as Thin Layer

Chromatography (TLC). The reaction is typically complete after a few hours of stirring at

low temperature.

Work-up and Isolation:

Once the reaction is complete, transfer the mixture to a separatory funnel.

Extract the aqueous layer with a suitable organic solvent like diethyl ether.
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Combine the organic extracts and wash them with a saturated sodium bicarbonate

solution to neutralize any remaining acid, followed by a wash with brine.

Dry the organic layer over an anhydrous drying agent such as magnesium sulfate or

sodium sulfate.

Filter off the drying agent.

Purification:

Remove the solvent from the filtrate using a rotary evaporator under reduced pressure to

yield the crude phenyl nitrite.

Further purification can be achieved by distillation under reduced pressure.

Safety Precautions:

All procedures should be carried out in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Phenol is corrosive and toxic. Handle with care.

Nitrite esters can be unstable; avoid exposure to heat or shock.

The reaction may produce nitrogen oxides, which are toxic gases.

Visualizations
Synthesis of Phenyl Nitrite
The following diagram illustrates the two-step process for the synthesis of phenyl nitrite,

starting with the in-situ generation of nitrous acid followed by its reaction with phenol.
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In-situ Generation of Nitrous Acid

Esterification
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Caption: Synthesis pathway of phenyl nitrite from phenol and in-situ generated nitrous acid.
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Decomposition of Phenyl Nitrite
Phenyl nitrite can decompose, particularly under acidic conditions or upon heating, to yield

various products, including nitrogen oxides. This reactivity is a key characteristic of nitrite

esters.

Phenyl Nitrite
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Click to download full resolution via product page

Caption: Generalized decomposition pathway of phenyl nitrite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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